Cas no 2229255-46-1 (2-(prop-2-yn-1-yl)-2,3-dihydro-1,4-benzodioxine)

• Product Name: 2-(prop-2-yn-1-yl)-2,3-dihydro-1,4-benzodioxine
• CAS No: 2229255-46-1
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 5916431
• PubChem ID: 165881667
• Update Time: 2025-10-29

2-(prop-2-yn-1-yl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 2-(prop-2-yn-1-yl)-2,3-dihydro-1,4-benzodioxine
• 2229255-46-1
• EN300-1782758

• Inchi： 1S/C11H10O2/c1-2-5-9-8-12-10-6-3-4-7-11(10)13-9/h1,3-4,6-7,9H,5,8H2
• InChI Key： WRVFFKVWSCSYRL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1CC#C

Computed Properties

• Exact Mass: 174.068079557g/mol
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-(prop-2-yn-1-yl)-2,3-dihydro-1,4-benzodioxine

Recent Advances in the Study of 2-(prop-2-yn-1-yl)-2,3-dihydro-1,4-benzodioxine (CAS: 2229255-46-1)

The compound 2-(prop-2-yn-1-yl)-2,3-dihydro-1,4-benzodioxine (CAS: 2229255-46-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-(prop-2-yn-1-yl)-2,3-dihydro-1,4-benzodioxine as a key intermediate in the synthesis of novel bioactive molecules. Its benzodioxine core, coupled with the propargyl group, provides a robust scaffold for further chemical modifications, enabling the development of compounds with diverse pharmacological properties. Researchers have explored its utility in the design of inhibitors targeting specific enzymes and receptors, with promising results in preclinical models.

One of the most notable advancements involves the use of 2-(prop-2-yn-1-yl)-2,3-dihydro-1,4-benzodioxine in click chemistry applications. The propargyl group facilitates efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, allowing for the rapid assembly of complex molecular architectures. This has been particularly valuable in the development of targeted drug delivery systems and diagnostic tools, where precise molecular labeling is essential.

In addition to its synthetic utility, recent investigations have uncovered the compound's potential as a modulator of biological pathways. Preliminary studies suggest that derivatives of 2-(prop-2-yn-1-yl)-2,3-dihydro-1,4-benzodioxine exhibit activity against inflammatory and oxidative stress-related targets, making them candidates for the treatment of chronic diseases such as cancer and neurodegenerative disorders. However, further in vivo studies are required to validate these findings and assess their translational potential.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-(prop-2-yn-1-yl)-2,3-dihydro-1,4-benzodioxine derivatives. Researchers are actively exploring strategies to enhance bioavailability and reduce off-target effects, with a focus on structural modifications and formulation technologies. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, 2-(prop-2-yn-1-yl)-2,3-dihydro-1,4-benzodioxine (CAS: 2229255-46-1) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical properties and biological activities underscore its potential in addressing unmet medical needs. Continued research and innovation will be critical to unlocking its full potential in the field of chemical biology and drug discovery.